Cas no 316121-89-8 (2-Amino-4,6-dichlorobenzonitrile)
2-Amino-4,6-dichlorobenzonitrile is a chlorinated aromatic compound featuring both amino and nitrile functional groups. Its molecular structure (C7H4Cl2N2) makes it a versatile intermediate in organic synthesis, particularly in the production of agrochemicals, pharmaceuticals, and specialty chemicals. The dichloro substitution pattern enhances its reactivity in electrophilic and nucleophilic substitution reactions, while the nitrile group offers further derivatization potential. This compound is valued for its stability and compatibility with a range of reaction conditions, enabling precise modifications for targeted applications. Its high purity and consistent quality ensure reliable performance in research and industrial processes. Proper handling is advised due to its potential reactivity and toxicity.
316121-89-8 structure
Product Name:2-Amino-4,6-dichlorobenzonitrile
CAS No:316121-89-8
MF:C7H4Cl2N2
MW:187.026059150696
MDL:MFCD09999803
CID:1006286
PubChem ID:18992806
Update Time:2025-11-01
2-Amino-4,6-dichlorobenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-4,6-dichlorobenzonitrile
- 2-Amino-4,6-dichloro-benzonitrile
- AG-L-22903
- AK102574
- ANW-62003
- CTK4G7434
- MolPort-016-578-767
- SureCN8968834
- 4,6-dichloro-2-aminobenzonitrile
- EN300-1240450
- 316121-89-8
- GZAHHXLOLGSNND-UHFFFAOYSA-N
- CS-0308551
- DB-068491
- DTXSID90597191
- AKOS015854753
- SCHEMBL8968834
-
- MDL： MFCD09999803
- Inchi： 1S/C7H4Cl2N2/c8-4-1-6(9)5(3-10)7(11)2-4/h1-2H,11H2
- InChI Key： GZAHHXLOLGSNND-UHFFFAOYSA-N
- SMILES： ClC1=CC(=CC(=C1C#N)N)Cl
Computed Properties
- Exact Mass: 185.97532
- Monoisotopic Mass: 185.9751535g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 49.8Ų
Experimental Properties
- PSA: 49.81
2-Amino-4,6-dichlorobenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019096314-1g |
2-Amino-4,6-dichlorobenzonitrile |
316121-89-8 | 95% | 1g |
$400.00 | 2023-09-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1379221-50mg |
2-Amino-4,6-dichlorobenzonitrile |
316121-89-8 | 95+% | 50mg |
￥4639.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1379221-100mg |
2-Amino-4,6-dichlorobenzonitrile |
316121-89-8 | 95+% | 100mg |
￥6912.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1379221-250mg |
2-Amino-4,6-dichlorobenzonitrile |
316121-89-8 | 95+% | 250mg |
￥11541.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1379221-500mg |
2-Amino-4,6-dichlorobenzonitrile |
316121-89-8 | 95+% | 500mg |
￥16848.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1379221-1g |
2-Amino-4,6-dichlorobenzonitrile |
316121-89-8 | 95+% | 1g |
￥21621.00 | 2024-08-02 | |
| Aaron | AR00CM6B-1g |
2-Amino-4,6-dichlorobenzonitrile |
316121-89-8 | 95% | 1g |
$1296.00 | 2025-01-24 | |
| Aaron | AR00CM6B-2.5g |
2-Amino-4,6-dichlorobenzonitrile |
316121-89-8 | 95% | 2.5g |
$2516.00 | 2025-01-24 | |
| Aaron | AR00CM6B-500mg |
2-Amino-4,6-dichlorobenzonitrile |
316121-89-8 | 95% | 500mg |
$1015.00 | 2025-01-24 | |
| Aaron | AR00CM6B-250mg |
2-Amino-4,6-dichlorobenzonitrile |
316121-89-8 | 95% | 250mg |
$655.00 | 2025-01-24 |
2-Amino-4,6-dichlorobenzonitrile Suppliers
Amadis Chemical Company Limited
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(CAS:316121-89-8)2-Amino-4,6-dichlorobenzonitrile
Order Number:A5712
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:04
Price ($):617.0
Email:sales@amadischem.com
2-Amino-4,6-dichlorobenzonitrile Related Literature
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:316121-89-8)2-Amino-4,6-dichlorobenzonitrile
Purity:99%
Quantity:1g
Price ($):617.0